Cas no 21732-98-9 (1-H1,2,4Triazole-3-carboxylic Acid Hydrazide)

1-H1,2,4Triazole-3-carboxylic Acid Hydrazide structure
21732-98-9 structure
Product Name:1-H1,2,4Triazole-3-carboxylic Acid Hydrazide
CAS No:21732-98-9
MF:C3H5N5O
MW:127.104698896408
MDL:MFCD03788956
CID:261465
PubChem ID:2760675
Update Time:2025-04-19

1-H1,2,4Triazole-3-carboxylic Acid Hydrazide Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-5-carboxylicacid, hydrazide
    • 1H-?1,?2,?4-?Triazole-?5-?carboxylic acid hydrazide
    • 1-H[1,2,4]triazole-3-carboxylic acid hydrazide
    • 1H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID HYDRAZIDE
    • 1H-1,2,4-triazole-5-carbohydrazide
    • 1,2,4-Triazol-5-carbonsaeurehydrazid
    • 1H-1,2,4-triazole-3-carbohydrazide
    • 1H-1,2,4-Triazole-3-carboxylic acid hydrazide
    • SCHEMBL4434322
    • H10001
    • MFCD03788956
    • 1H-1, 2, 4-triazole-5-carbohydrazide
    • AKOS015894541
    • DTXSID60375286
    • FT-0659715
    • CS-0309274
    • GS-6046
    • SCHEMBL24832495
    • 21732-98-9
    • AKOS012298720
    • 1H-1,2,4-triazole-5-carbohydrazide;1-H[1,2,4]triazole-3-carboxylic acid hydrazide
    • AKOS030241200
    • A815635
    • EN300-1718962
    • 1-H1,2,4Triazole-3-carboxylic Acid Hydrazide
    • MDL: MFCD03788956
    • Inchi: 1S/C3H5N5O/c4-7-3(9)2-5-1-6-8-2/h1H,4H2,(H,7,9)(H,5,6,8)
    • InChI Key: BKTBECSWYCHYID-UHFFFAOYSA-N
    • SMILES: O=C(C1=NC=NN1)NN

Computed Properties

  • Exact Mass: 127.04900
  • Monoisotopic Mass: 127.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.7A^2
  • XLogP3: -1.1

Experimental Properties

  • Density: 1.555
  • Melting Point: 285-288°C
  • Refractive Index: 1.638
  • PSA: 96.69000
  • LogP: -0.50060

1-H1,2,4Triazole-3-carboxylic Acid Hydrazide Security Information

1-H1,2,4Triazole-3-carboxylic Acid Hydrazide Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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